N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide

• Molecular Formula: C18H21ClN2O5S
• Molecular Weight: 412.9 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C18H21ClN2O5S/c1-12-5-7-17(26-3)15(9-12)21(27(4,23)24)11-18(22)20-13-6-8-16(25-2)14(19)10-13/h5-10H,11H2,1-4H3,(H,20,22)
• InChI Key: AZTDUAOFIPADRC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)NC2=CC(=C(C=C2)OC)Cl)S(=O)(=O)C

Description

N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide, also known as AG-1478, is a synthetic compound that has been extensively studied for its potential use as a pharmaceutical drug. AG-1478 belongs to the class of tyrosine kinase inhibitors, which are compounds that inhibit the activity of enzymes called tyrosine kinases. Tyrosine kinases play a crucial role in the regulation of cellular signaling pathways, and their dysregulation has been implicated in the development of various diseases, including cancer.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide works by inhibiting the activity of the EGFR tyrosine kinase. EGFR is a receptor that is activated by the binding of epidermal growth factor (EGF) or other ligands. Activation of EGFR leads to the activation of downstream signaling pathways that regulate cell growth, proliferation, and survival. Inhibition of EGFR activity by N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide leads to the inhibition of these downstream signaling pathways, ultimately leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide has been shown to have several biochemical and physiological effects. Inhibition of EGFR activity by N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide leads to the inhibition of downstream signaling pathways, ultimately leading to the inhibition of cancer cell growth and proliferation. In addition, N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory, and it has been extensively studied for its potential use as a pharmaceutical drug. However, there are also some limitations to using N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide in lab experiments. For example, it may have off-target effects on other tyrosine kinases, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide. One area of research could be in the development of more potent and selective tyrosine kinase inhibitors that target specific tyrosine kinases involved in cancer development. Another area of research could be in the development of combination therapies that target multiple signaling pathways involved in cancer development. Finally, research could focus on the development of novel drug delivery systems that can improve the efficacy and safety of N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide and other tyrosine kinase inhibitors.

Synthesis Methods

N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide can be synthesized through a multistep process involving several chemical reactions. The synthesis begins with the reaction of 3-chloro-4-methoxyaniline with 2-methoxy-5-methylsulfonylchloride to form 3-chloro-4-methoxy-N-(2-methoxy-5-methylsulfonylphenyl)aniline. This intermediate is then reacted with chloroacetyl chloride to form N-(3-chloro-4-methoxyphenyl)-2-(2-chloroacetyl)aminoacetamide. Finally, this compound is reacted with aniline to form N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide has been extensively studied in scientific research for its potential use as a pharmaceutical drug. One of the main areas of research has been in the treatment of cancer. N-(3-chloro-4-methoxyphenyl)-2-[2-methoxy-5-methyl(methylsulfonyl)anilino]acetamide has been shown to inhibit the activity of the epidermal growth factor receptor (EGFR), a tyrosine kinase that is overexpressed in many types of cancer. Inhibition of EGFR activity can lead to the inhibition of cancer cell growth and proliferation.